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Compound of Interest

Compound Name: (Z)-RG-13022

Cat. No.: B109681 Get Quote

(Z)-RG-13022 is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR)

tyrosine kinase. As a member of the tyrphostin family of compounds, it serves as a valuable

tool for investigating the role of EGFR signaling in cellular processes such as proliferation,

differentiation, and tumorigenesis. This guide provides a comprehensive overview of the

technical data and experimental protocols associated with (Z)-RG-13022 for researchers,

scientists, and drug development professionals.

Core Compound Information
Identifier Value

IUPAC Name
(2Z)-2-cyano-3-(3,4-dimethoxyphenyl)-N-

(pyridin-3-yl)acrylamide

Synonyms RG-13022, Tyrphostin RG13022

CAS Number 136831-48-6

Molecular Formula C₁₇H₁₅N₃O₃

Molecular Weight 309.32 g/mol

Mechanism of Action
(Z)-RG-13022 functions as an ATP-competitive inhibitor of the EGFR tyrosine kinase domain.

[1] By binding to the ATP pocket, it blocks the autophosphorylation of the receptor, a critical
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step in the activation of downstream signaling cascades.[1] This inhibition leads to the

suppression of key pathways involved in cell growth and survival, including the Ras-Raf-MEK-

ERK (MAPK) and PI3K/Akt signaling pathways.[1]

Quantitative Biological Activity
The inhibitory activity of (Z)-RG-13022 has been characterized in various in vitro assays. The

following tables summarize the key quantitative data.

Table 1: In Vitro EGFR Inhibition
Assay Cell Line/System IC₅₀

EGFR Autophosphorylation
Cell-free (immunoprecipitated

EGFR)
4 µM[2][3][4][5][6]

EGFR Autophosphorylation HER 14 cells 5 µM[3][6]

EGFR Kinase Activity HT-22 neuronal cells 1 µM[1]

Table 2: Inhibition of Cell Proliferation and Growth
Assay Cell Line Stimulus IC₅₀

Colony Formation HER 14 50 ng/mL EGF 1 µM[3][6]

DNA Synthesis HER 14 50 ng/mL EGF 3 µM[3][6]

Colony Formation MH-85 50 ng/mL EGF 7 µM[3][6]

DNA Synthesis MH-85 50 ng/mL EGF 1.5 µM[3][6]

DNA Synthesis HN5 Not Specified 11 µM

Signaling Pathway Inhibition
(Z)-RG-13022's inhibition of EGFR autophosphorylation prevents the recruitment and activation

of downstream signaling molecules, effectively blocking pro-proliferative and anti-apoptotic

signals.
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EGFR Signaling Pathway Inhibition by (Z)-RG-13022.
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Experimental Protocols
Detailed methodologies for key experiments are provided below.

Synthesis of (Z)-RG-13022
While a detailed, step-by-step synthesis protocol for (Z)-RG-13022 is not readily available in

the public domain, it belongs to the tyrphostin class of compounds, which are benzylidene

malononitrile derivatives. The general synthesis involves a Knoevenagel condensation of a

substituted benzaldehyde with a malononitrile derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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